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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinic acid

Cat. No.: B129144

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluoroisonicotinic acid is a fluorinated pyridine derivative that serves as a crucial
building block in the synthesis of various biologically active molecules, particularly in
pharmaceutical and agrochemical research.[1] Its molecular structure, featuring a pyridine ring
substituted with two fluorine atoms and a carboxylic acid group, influences its physicochemical
properties, including solubility, which is a critical parameter in drug development and
formulation. Understanding the solubility of this compound in various organic solvents is
essential for its use in synthesis, purification, and formulation processes.[1][2]

This technical guide provides a comprehensive overview of the methodologies for determining
the solubility of 3,5-Difluoroisonicotinic acid in organic solvents. While specific quantitative
solubility data for this compound is not readily available in public literature, this document
outlines the standardized experimental protocols that can be employed to generate such data
in a laboratory setting.

Physicochemical Properties of 3,5-
Difluoroisonicotinic Acid

A summary of the key physicochemical properties of 3,5-Difluoroisonicotinic acid is
presented below.
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Property Value Reference

3,5-Difluoropyridine-4-
Synonyms . . ]
carboxylic acid

Molecular Formula CeH3F2NO2 [1][3]
Molecular Weight 159.09 g/mol [11[3]
Appearance White solid [1]
Melting Point 246 - 249 °C [1]
Purity >98% [1]

Quantitative Solubility Data

As of the date of this guide, specific quantitative solubility data for 3,5-Difluoroisonicotinic
acid in a range of organic solvents is not extensively published. To facilitate research and
development, the following table provides a template for the systematic recording of
experimentally determined solubility data. Researchers are encouraged to populate this table
with their own findings to build a comprehensive solubility profile.
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Organic Temperature - Solubility Method of
Solubility (g/L) )

Solvent (°C) (mollL) Analysis

e.g., Methanol

e.g., Ethanol

e.g., Acetone

e.g.,
Dichloromethane

e.g., Ethyl

Acetate

e.g., Dimethyl
Sulfoxide
(DMSO0)

e.g., N,N-
Dimethylformami
de (DMF)

e.g., Toluene

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid compound like 3,5-Difluoroisonicotinic acid in an
organic solvent is a fundamental experimental procedure. The "shake-flask" method is widely
regarded as the gold standard for determining equilibrium solubility due to its reliability and
accuracy.[4][5]

Principle of the Shake-Flask Method

The shake-flask method involves adding an excess amount of the solid solute to a known
volume of the solvent. The mixture is then agitated at a constant temperature for a sufficient
period to allow the system to reach equilibrium, at which point the concentration of the
dissolved solute in the solvent is at its maximum.[4][5] The saturated solution is then separated
from the undissolved solid, and the concentration of the solute in the solution is determined
using a suitable analytical technique.[2][4]
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Detailed Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 3,5-
Difluoroisonicotinic acid using the shake-flask method.
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Workflow for Solubility Determination

Materials and Equipment

Solute: 3,5-Difluoroisonicotinic acid (purity > 98%)

e Solvents: High-purity organic solvents (e.g., HPLC grade)

e Analytical balance

¢ Volumetric flasks and pipettes

« Scintillation vials or sealed flasks

o Temperature-controlled orbital shaker or magnetic stirrer

» Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

o Analytical instrument for concentration measurement (e.g., HPLC with UV detector, UV-Vis
spectrophotometer)

Step-by-Step Protocol

e Preparation:

o Accurately weigh an amount of 3,5-Difluoroisonicotinic acid that is in excess of its
expected solubility.

o Precisely measure a known volume of the desired organic solvent into a sealable vial or
flask.

o Add the weighed solid to the solvent.
o Equilibration:
o Seal the vial/flask to prevent solvent evaporation.

o Place the mixture in a temperature-controlled shaker and agitate at a constant speed. The
temperature should be maintained at the desired level (e.g., 25 °C).
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o Continue agitation for a predetermined period (typically 24 to 72 hours) to ensure that
equilibrium is reached. It is advisable to take samples at different time points (e.g., 24, 48,
and 72 hours) to confirm that the concentration has reached a plateau.[6]

e Phase Separation:

o Once equilibrium is achieved, remove the sample from the shaker and allow any
undissolved solid to settle.

o Carefully separate the saturated solution from the excess solid. This can be done by:
» Centrifugation: Centrifuge the sample to pellet the undissolved solid.

» Filtration: Draw the supernatant through a syringe filter (e.g., 0.45 pum pore size) that is
compatible with the organic solvent.[6] Care should be taken to avoid filter sorption,
especially for poorly soluble compounds.[5]

e Analysis:
o Immediately after separation, take a precise aliquot of the clear, saturated solution.

o If the concentration is expected to be high, dilute the sample with the same solvent to
bring it within the linear range of the analytical instrument.

o Determine the concentration of 3,5-Difluoroisonicotinic acid in the sample using a
validated analytical method such as High-Performance Liquid Chromatography (HPLC) or
UV-Visible Spectroscopy.[2][5]

e Calculation:

o Calculate the solubility of the compound in the solvent, taking into account any dilution
factors. The solubility is typically expressed in grams per liter (g/L) or moles per liter
(mol/L).

Conclusion

While specific, publicly available quantitative data on the solubility of 3,5-Difluoroisonicotinic
acid in various organic solvents is limited, this guide provides the necessary framework for
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researchers to generate this critical information. By following the detailed experimental
protocols outlined, particularly the robust shake-flask method, scientists and drug development
professionals can accurately determine the solubility profile of this important compound. The
systematic collection and reporting of such data will significantly benefit the broader scientific
community by facilitating the use of 3,5-Difluoroisonicotinic acid in the synthesis and
formulation of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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